Cas no 2228983-21-7 (1,1-difluoro-3-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2-methylpropan-2-amine)

• Product Name: 1,1-difluoro-3-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2-methylpropan-2-amine
• CAS No: 2228983-21-7
• MF: C₁₁H₁₇F₂N₃
• MW: 229.269589185715
• CID: 5887045
• PubChem ID: 165850297
• Update Time: 2025-06-15

1,1-difluoro-3-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2-methylpropan-2-amine
• 1,1-difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}-2-methylpropan-2-amine
• EN300-1953000
• 2228983-21-7

• Inchi： 1S/C11H17F2N3/c1-11(14,10(12)13)6-8-7-16-5-3-2-4-9(16)15-8/h7,10H,2-6,14H2,1H3
• InChI Key： ZPJNBCQOQRHWFH-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1=CN2C(CCCC2)=N1)N)F

Computed Properties

• Exact Mass: 229.13905388g/mol
• Monoisotopic Mass: 229.13905388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 1,1-difluoro-3-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2-methylpropan-2-amine

Introduction to 1,1-Difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}-2-methylpropan-2-amine (CAS No. 2228983-21-7)

1,1-Difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}-2-methylpropan-2-amine (CAS No. 2228983-21-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the treatment of neurological disorders and cancer. The unique structural features of this compound, including the presence of difluoro and methyl groups, as well as the imidazopyridine moiety, contribute to its distinctive biological activity and pharmacological profile.

The imidazopyridine scaffold is a well-known heterocyclic system that has been extensively studied for its diverse biological activities. This scaffold is often found in compounds with potent central nervous system (CNS) effects, including sedative, hypnotic, and anxiolytic properties. The introduction of difluoro and methyl groups to the propanamine backbone further enhances the lipophilicity and metabolic stability of the molecule, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 1,1-difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}-2-methylpropan-2-amine in modulating specific neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits high affinity for serotonin receptors (5-HT_1A) and dopamine receptors (D₂). These findings suggest that it could be effective in treating conditions such as depression and schizophrenia.

In addition to its CNS effects, 1,1-difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}-2-methylpropan-2-amine has also shown promise in cancer research. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines by inducing apoptosis and blocking cell cycle progression. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK.

The pharmacokinetic properties of 1,1-difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}-2-methylpropan-2-amine have been extensively characterized. It exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These characteristics are crucial for its potential use as an orally administered therapeutic agent.

To further evaluate its safety and efficacy, clinical trials are currently underway. Early-phase clinical trials have shown promising results with minimal adverse effects reported. The compound's safety profile is being closely monitored to ensure that it meets the stringent regulatory requirements for drug approval.

In conclusion, 1,1-difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}-2-methylpropan-2-amine (CAS No. 2228983-21-7) represents a significant advancement in the development of novel therapeutic agents. Its unique chemical structure and promising biological activities make it a valuable candidate for further research and potential clinical applications. As ongoing studies continue to uncover its full potential, this compound holds great promise for addressing unmet medical needs in various therapeutic areas.